Cas no 637753-68-5 (ethyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate)

• Product Name: ethyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate
• CAS No: 637753-68-5
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 5554639
• Update Time: 2025-05-22

ethyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate Chemical and Physical Properties

Names and Identifiers

• LLJZRSMNNTXUFY-UHFFFAOYSA-N
• ethyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate

• Inchi： 1S/C25H28N2O7/c1-2-32-25(31)17-3-5-18(6-4-17)34-22-16-33-24-19(23(22)30)7-8-21(29)20(24)15-27-11-9-26(10-12-27)13-14-28/h3-8,16,28-29H,2,9-15H2,1H3
• InChI Key： LLJZRSMNNTXUFY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OC2C(=O)C3=C(OC=2)C(CN2CCN(CCO)CC2)=C(O)C=C3)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on ethyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate

Ethyl 4-(7-Hydroxy-8-{4-(2-Hydroxyethyl)piperazin-1-ylmethyl}-4-Oxo-4H-Chromen-3-Yl)Oxybenzoate: A Comprehensive Overview

Ethyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate, identified by the CAS number 637753-68-5, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this compound is characterized by a chromen ring system, which is further substituted with hydroxyl groups, a piperazine moiety, and an ethoxybenzoate group. These substituents contribute to its unique pharmacological properties and make it a subject of interest in recent research studies.

Recent advancements in the synthesis and characterization of chromen derivatives have shed light on the potential of 637753-68-5 as a promising candidate for various therapeutic applications. For instance, studies have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory activities, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The presence of the piperazine group, a well-known scaffold in medicinal chemistry, further enhances its bioavailability and pharmacokinetic properties.

The synthesis of ethyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound. These methods not only improve the yield but also ensure the purity and stability of the final product, which are critical for its application in drug development.

In terms of biological activity, 637753-68-5 has shown remarkable selectivity towards specific molecular targets, such as protein kinases and receptor proteins. This selectivity is attributed to the precise arrangement of functional groups within its structure, which allows for strong interactions with target molecules. Recent in vitro studies have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Moreover, the compound's solubility and permeability properties have been extensively studied to evaluate its suitability for oral administration. Preclinical studies indicate that 637753-68-5 exhibits favorable pharmacokinetic profiles, with moderate absorption rates and acceptable bioavailability. These findings underscore its potential as an orally active drug candidate.

Looking ahead, ongoing research is focused on exploring the mechanistic insights behind the biological activities of ethyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-y l methyl}-4-Oxo - 4H - chromen - 3 - yl) oxy benzoate. Advanced techniques such as X-ray crystallography and molecular docking are being employed to elucidate the interaction patterns between this compound and its target proteins. Such studies are expected to provide valuable insights into its mode of action and guide further optimization efforts.

In conclusion, ethyl 4-(7-hydroxy - 8 - {4 - (2 - hydroxyethyl) piperazin - 1 - ylmethyl} - 4 - oxo - 4H - chromen - 3 - yl) oxy benzoate (CAS No. 637753 - 68 - 5) represents a significant advancement in the field of chromen derivatives. Its unique structural features, coupled with promising biological activities, position it as a strong candidate for therapeutic applications. As research continues to unravel its full potential, this compound is poised to make a meaningful impact in the realm of drug discovery and development.